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Compound of Interest

Compound Name: Glycerides, C14-26

Cat. No.: B3427044 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the hydrophobic characteristics of

"Glycerides, C14-26," a complex lipid mixture frequently employed in pharmaceutical

formulations. Understanding the inherent hydrophobicity of this excipient is critical for its

effective application in drug delivery systems, particularly for enhancing the solubility and

bioavailability of poorly water-soluble active pharmaceutical ingredients (APIs).

Introduction to Glycerides, C14-26
"Glycerides, C14-26" (CAS No. 68002-72-2) is a mixture of mono-, di-, and triglycerides

derived from fatty acids with carbon chain lengths ranging from 14 to 26.[1][2][3] These long-

chain glycerides are characterized by their pronounced hydrophobic (lipophilic) nature, which

makes them excellent vehicles for lipophilic drugs. Their composition can vary depending on

the natural source, which is typically vegetable oils or animal fats.[1] The primary fatty acids in

this range include myristic acid (C14), palmitic acid (C16), stearic acid (C18), arachidic acid

(C20), behenic acid (C22), lignoceric acid (C24), and cerotic acid (C26).

The hydrophobicity of these glycerides is a direct consequence of their long, nonpolar aliphatic

chains. This property governs their emulsifying and thickening capabilities in various

formulations and their role as carriers that can enhance the absorption of APIs.[1]
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The hydrophobicity of a substance can be quantified using several parameters, most notably

the partition coefficient (logP) and water solubility. A higher logP value and lower water

solubility are indicative of greater hydrophobicity. For "Glycerides, C14-26," the overall

hydrophobicity is a composite of the properties of its constituent glycerides.

Table 1: Physicochemical Properties of Saturated Fatty Acids in the C14-C26 Range

Fatty Acid Carbon Chain
Molecular
Formula

LogP
Water
Solubility (at
20-25°C)

Myristic Acid C14 C₁₄H₂₈O₂ 6.11 20 mg/L

Palmitic Acid C16 C₁₆H₃₂O₂ 7.17 7.2 mg/L

Stearic Acid C18 C₁₈H₃₆O₂ 8.23 Insoluble

Arachidic Acid C20 C₂₀H₄₀O₂ 9.29 (estimated)
Practically

insoluble

Behenic Acid C22 C₂₂H₄₄O₂
10.35

(estimated)
Insoluble

Lignoceric Acid C24 C₂₄H₄₈O₂
11.40

(estimated)

5.9 x 10⁻⁶ mg/L

(estimated)

Cerotic Acid C26 C₂₆H₅₂O₂
12.46

(estimated)
Negligible

Note: The logP values for fatty acids with chain lengths greater than C18 are estimated based

on the trend of increasing lipophilicity with chain length. The water solubility of their

corresponding triglycerides is significantly lower than that of the free fatty acids.

The esterification of these fatty acids with a glycerol backbone to form triglycerides further

increases their molecular weight and hydrophobicity, rendering them virtually insoluble in water.
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The primary determinant of the hydrophobic nature of "Glycerides, C14-26" is the length of the

fatty acid chains. A longer alkyl chain results in a larger nonpolar surface area, leading to a

more pronounced hydrophobic character. This relationship is clearly demonstrated by the

increasing logP values and decreasing water solubility as the carbon number of the fatty acid

increases, as shown in Table 1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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